Cas no 358632-71-0 (Benzamide,2-(cyanomethyl)-)

• Product Name: Benzamide,2-(cyanomethyl)-
• CAS No: 358632-71-0
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 303219
• PubChem ID: 20163785
• Update Time: 2025-04-19

Benzamide,2-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-(cyanomethyl)-
• Benzamide, 2-(cyanomethyl)- (9CI)
• 2-(cyanomethyl)benzamide
• SCHEMBL2863807
• 358632-71-0
• DTXSID00603191

• Inchi： 1S/C9H8N2O/c10-6-5-7-3-1-2-4-8(7)9(11)12/h1-4H,5H2,(H2,11,12)
• InChI Key： KOHOTMOOESKQGE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1CC#N)N

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.88